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Introduction

Isodiazinon, with the CAS Number 82463-42-1, is an organophosphorus compound that is an
isomer of the widely used insecticide, diazinon.[1][2][3] It is formed from diazinon through a
thiono-thiolo rearrangement, a reaction that alters the molecule's electronic and steric
properties by shifting a sulfur atom.[1] This transformation can be induced by factors such as
ultraviolet (UV) irradiation.[1] While diazinon has been extensively studied, Isodiazinon is of
significant interest to researchers and environmental scientists as a transformation product that
may exhibit its own unique toxicological and environmental fate characteristics. This guide
provides a comprehensive overview of the known physicochemical properties of Isodiazinon,
details relevant experimental protocols for their determination, and visualizes key chemical and
biological processes.

Physicochemical Properties

The following tables summarize the key physicochemical properties of Isodiazinon. It is
important to note that much of the publicly available data is predicted and should be confirmed
through experimental validation.

Table 1: General and Chemical Properties of Isodiazinon
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Property Value Source

CAS Number 82463-42-1 [1][2][3]

Molecular Formula C12H21IN203PS [1112][31[4]

Molecular Weight 304.35 g/mol [1112][3]
0,S-diethyl O-(2-isopropyl-6-

IUPAC Name methyl-pyrimidin-4-yl) [1]
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Table 2: Physical and Chemical Constants of Isodiazinon

Property Value Remarks Source
N _ 379.9 °C at 760 _
Boiling Point Predicted [4]
mmHg
Density 1.17 g/cm3 Predicted [4]
Refractive Index 1.51 Predicted [4]
Flash Point 183.5°C Predicted [4]
Partition Coefficient
2.92 Predicted [4]
(logP)
Subject to
photodegradation and
Stability hydrolysis (rate is pH - [1]
and temperature
dependent)
Experimental Protocols
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Detailed experimental protocols for the determination of the physicochemical properties of
Isodiazinon are not readily available in the public domain. However, standardized methods,
such as those outlined in the OECD Guidelines for the Testing of Chemicals, are applicable.
These guidelines provide internationally accepted methods for determining chemical properties
to ensure data consistency and reliability.

Determination of Melting Point (OECD Guideline 102)

This method determines the temperature at which a substance transitions from a solid to a
liquid.

e Apparatus: A capillary tube melting point apparatus.

e Procedure: A small, finely powdered sample of Isodiazinon is packed into a capillary tube.
The tube is placed in the apparatus and heated at a controlled rate. The temperature range
from the initial melting to complete liquefaction is recorded.

Determination of Boiling Point (OECD Guideline 103)

This method is used to determine the boiling point of a substance.
e Apparatus: A dynamic method using a boiling flask, condenser, and thermometer.

e Procedure: A sample of Isodiazinon is placed in the boiling flask. The pressure is reduced,
and the sample is heated. The boiling point is the temperature at which the vapor pressure of
the liquid equals the applied pressure.

Determination of Water Solubility (OECD Guideline 105)

This guideline describes the column elution method and the flask method for determining the
water solubility of a substance.

e Apparatus: For the flask method, a constant temperature water bath, flasks, and an
analytical method for quantification (e.g., HPLC).

e Procedure: An excess amount of Isodiazinon is stirred in water at a constant temperature
until equilibrium is reached. The solution is then filtered, and the concentration of
Isodiazinon in the aqueous phase is determined. This is repeated at various temperatures.
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Determination of the Partition Coefficient (n-
octanol/water) (OECD Guideline 107)

This method measures the hydrophobicity of a substance.
o Apparatus: Shake-flask apparatus, centrifuge, and an analytical method for quantification.

e Procedure: A solution of Isodiazinon in either n-octanol or water is prepared. This solution is
then mixed with the other solvent in a flask and shaken until equilibrium is reached. The
phases are separated by centrifugation, and the concentration of Isodiazinon in each phase
is determined. The partition coefficient (logP) is the logarithm of the ratio of the
concentrations in the n-octanol and water phases.

Key Chemical and Biological Pathways
Formation of Isodiazinon from Diazinon

Isodiazinon is formed from its isomer, diazinon, through a thiono-thiolo rearrangement. This is
a common reaction in organophosphorus chemistry where a P=S (thiono) bond is converted to
a P-S (thiolo) bond.

Thiono-Thiolo Rearrangement
Diazinon (e.g., UV irradiation) Isodiazinon
(Thiono form) (Thiolo form)

Click to download full resolution via product page

Caption: Formation of Isodiazinon from Diazinon.

Mechanism of Action: Acetylcholinesterase Inhibition

Like other organophosphorus compounds, Isodiazinon is expected to act as an inhibitor of the
enzyme acetylcholinesterase (AChE).[5] AChE is crucial for breaking down the
neurotransmitter acetylcholine in the nervous system. Inhibition of AChE leads to an
accumulation of acetylcholine, resulting in overstimulation of nerves and potential toxicity. The
phosphorus atom in Isodiazinon attacks the serine residue in the active site of AChE, forming
a stable, phosphorylated enzyme that is no longer functional.
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Inhibition by Isodiazinon
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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